Cas no 2680857-34-3 (1-Acetyl-3-(prop-2-en-1-yl)pyrrolidine-3-carboxylic acid)

• Product Name: 1-Acetyl-3-(prop-2-en-1-yl)pyrrolidine-3-carboxylic acid
• CAS No: 2680857-34-3
• MF: C₁₀H₁₅NO₃
• MW: 197.231003046036
• CID: 5653221
• PubChem ID: 165908180
• Update Time: 2025-08-05

1-Acetyl-3-(prop-2-en-1-yl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-acetyl-3-(prop-2-en-1-yl)pyrrolidine-3-carboxylic acid
• 2680857-34-3
• EN300-28272090
• 1-Acetyl-3-(prop-2-en-1-yl)pyrrolidine-3-carboxylic acid

• Inchi： 1S/C10H15NO3/c1-3-4-10(9(13)14)5-6-11(7-10)8(2)12/h3H,1,4-7H2,2H3,(H,13,14)
• InChI Key： CIFBOCNOBAPGAK-UHFFFAOYSA-N
• SMILES： OC(C1(CC=C)CN(C(C)=O)CC1)=O

Computed Properties

• Exact Mass: 197.10519334g/mol
• Monoisotopic Mass: 197.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 57.6Ų

Additional information on 1-Acetyl-3-(prop-2-en-1-yl)pyrrolidine-3-carboxylic acid

Comprehensive Overview of 1-Acetyl-3-(prop-2-en-1-yl)pyrrolidine-3-carboxylic acid (CAS No. 2680857-34-3)

1-Acetyl-3-(prop-2-en-1-yl)pyrrolidine-3-carboxylic acid (CAS No. 2680857-34-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound belongs to the class of pyrrolidine derivatives, which are widely recognized for their role in drug discovery and development. The presence of both acetyl and prop-2-en-1-yl functional groups in its structure makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for pyrrolidine-based compounds has surged, driven by their applications in designing enzyme inhibitors, neurotransmitter modulators, and anti-inflammatory agents. Researchers are particularly interested in 1-Acetyl-3-(prop-2-en-1-yl)pyrrolidine-3-carboxylic acid due to its potential to act as a building block for novel therapeutics. Its carboxylic acid moiety allows for further derivatization, enabling the creation of targeted drug candidates with enhanced bioavailability.

The compound's CAS number 2680857-34-3 serves as a unique identifier, ensuring precise tracking in chemical databases and regulatory submissions. This is critical for laboratories and manufacturers adhering to Good Manufacturing Practices (GMP) and quality control standards. Additionally, the prop-2-en-1-yl (allyl) group introduces reactivity that can be exploited in click chemistry and other modern synthetic techniques, aligning with the growing trend of green chemistry and sustainable synthesis.

From an industrial perspective, 1-Acetyl-3-(prop-2-en-1-yl)pyrrolidine-3-carboxylic acid is often discussed in the context of custom synthesis and contract research organizations (CROs). Companies specializing in high-value intermediates frequently highlight its utility in accelerating drug discovery pipelines. The compound's compatibility with microwave-assisted synthesis and flow chemistry further enhances its appeal, as these methods reduce reaction times and improve yields.

Another area of interest is the compound's potential role in peptide mimetics and prodrug development. The pyrrolidine ring is a common motif in bioactive molecules, and its modification with an acetyl group can influence pharmacokinetic properties. This aligns with current research trends focusing on personalized medicine and targeted drug delivery systems, where precise molecular tweaks are essential for efficacy.

In summary, 1-Acetyl-3-(prop-2-en-1-yl)pyrrolidine-3-carboxylic acid (CAS No. 2680857-34-3) represents a promising candidate for advancing medicinal chemistry and material science. Its structural features and synthetic flexibility make it a valuable asset for researchers exploring next-generation therapeutics and functional materials. As the scientific community continues to prioritize innovation and sustainability, compounds like this will undoubtedly play a pivotal role in shaping the future of chemical research.